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Compound of Interest

Compound Name: 1H-Indazole-5-boronic acid

Cat. No.: B1318709 Get Quote

Solubility Profile of 1H-Indazole-5-boronic acid:
A Technical Guide
This technical guide provides a comprehensive overview of the solubility characteristics of 1H-
Indazole-5-boronic acid in common laboratory solvents. Directed at researchers, scientists,

and professionals in drug development, this document outlines the available solubility

information, presents detailed experimental protocols for solubility determination, and visualizes

key processes to facilitate practical application.

Introduction to 1H-Indazole-5-boronic acid
1H-Indazole-5-boronic acid is a versatile building block in organic synthesis, most notably

utilized in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form carbon-carbon

bonds.[1] Its utility in the synthesis of complex organic molecules makes it a valuable

compound in medicinal chemistry and materials science.[1] An understanding of its solubility in

various organic solvents is critical for optimizing reaction conditions, purification processes, and

formulation development.

Compound Properties:
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Property Value Reference

CAS Number 338454-14-1 [1][2][3]

Molecular Formula C₇H₇BN₂O₂ [1][2][3][4]

Molecular Weight 161.95 g/mol [2][3][4]

Appearance White to off-white solid/powder [1][5]

Melting Point 175-180 °C [2][3]

Solubility Profile
Quantitative solubility data for 1H-Indazole-5-boronic acid in common laboratory solvents is

not extensively available in public literature. However, qualitative information and data from

analogous compounds, such as phenylboronic acid, can provide valuable insights into its

expected solubility behavior. The solubility of boronic acids is generally influenced by the

polarity of the solvent and the nature of substituents on the aromatic ring.[6]

Qualitative Solubility of Boronic Acids
General literature suggests that boronic acids exhibit a range of solubilities. For instance,

phenylboronic acid has high solubility in ethers and ketones, moderate solubility in chloroform,

and very low solubility in hydrocarbons.[7][8][9] The hydroxyl groups of the boronic acid moiety

can participate in hydrogen bonding, which influences their solubility in polar solvents.[10]

Analogous Quantitative Data: Solubility of
Phenylboronic Acid
Due to the lack of specific data for 1H-Indazole-5-boronic acid, the following table presents

the solubility of the parent compound, phenylboronic acid, in various organic solvents. This

information can serve as a useful proxy for estimating the solubility behavior of 1H-Indazole-5-
boronic acid. The data is presented as the temperature at which a specific mole fraction of the

solute dissolves.
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Solvent Mole Fraction (x) Temperature (°C)

Chloroform 0.05 ~40

3-Pentanone 0.10 ~30

Acetone 0.10 ~25

Dipropyl ether 0.15 ~35

Methylcyclohexane 0.005 ~50

Note: Data is estimated from graphical representations in cited literature and should be used as

a general guideline.[7][9]

Experimental Protocol for Solubility Determination
A reliable and commonly used technique for determining the solubility of boronic acids is the

dynamic (or synthetic) method.[6][7][10][11] This method involves the visual or instrumental

observation of the dissolution of a solid in a liquid upon controlled heating.[10]

Materials and Equipment
Jacketed glass vessel with a magnetic stirrer

Circulating thermostat bath

Calibrated thermometer or temperature probe

Luminance probe or laser beam and photodetector for turbidity measurement

Analytical balance

Procedure
Sample Preparation: Accurately weigh a specific amount of 1H-Indazole-5-boronic acid and

the chosen organic solvent into the jacketed glass vessel to create a biphasic sample of

known composition.[10][11]
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Heating and Stirring: Place the vessel in the thermostat bath and begin vigorous stirring to

ensure the mixture is homogeneous. Heat the sample at a slow, constant rate (e.g., 0.1-0.5

°C/min).[10][11]

Turbidity Monitoring: Continuously monitor the turbidity of the solution. This can be done by

observing the scattering of a laser beam passing through the solution or by using a

luminance probe to measure the intensity of light transmission.[10][11]

Determination of Dissolution Temperature: Record the temperature at which the last solid

particles disappear and the solution becomes clear. This is the solubility temperature for that

specific composition. A sharp increase in measured light intensity will indicate this point.[10]

[11]

Data Collection: Repeat the procedure with different compositions of the solute and solvent

to construct a solubility curve, plotting solubility (in mole fraction or g/100g of solvent) versus

temperature.[11]

Visualizing Experimental and Synthetic Workflows
To further aid researchers, the following diagrams illustrate the experimental workflow for

solubility determination and a key synthetic application of 1H-Indazole-5-boronic acid.
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Dynamic Solubility Determination Workflow
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Caption: Workflow for the dynamic method of solubility determination.

Suzuki-Miyaura Cross-Coupling Reaction
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Caption: Key application: Suzuki-Miyaura cross-coupling reaction.

Conclusion
While specific quantitative solubility data for 1H-Indazole-5-boronic acid remains limited in

publicly accessible literature, this guide provides a framework for researchers to understand

and determine its solubility profile. By utilizing analogous data and employing the detailed

experimental protocol, scientists can effectively work with this important synthetic building

block. The provided visualizations offer a clear overview of both the solubility determination

process and a primary application, facilitating a more informed approach to its use in research

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid-in-common-lab-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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